Cas no 41645-63-0 (Ergovalid)

• Product Name: Ergovalid
• CAS No: 41645-63-0
• MF: C₂₁H₂₆N₄O₂
• MW: 366.456744670868
• CID: 2072972
• PubChem ID: 122201209
• Update Time: 2025-04-21

Ergovalid Chemical and Physical Properties

Names and Identifiers

• Ergovalid
• Ergovalide
• N-(6-methyl-9,10-didehydro-ergoline-8-carbonyl)-valine amide
• Ergoline-8-carboxamide, N-((1S)-1-(aminocarbonyl)-2-methylpropyl)-9,10-didehydro-6-methyl-, (8beta)-
• 41645-63-0
• JPP32X8UKL
• ERGOLINE-8-CARBOXAMIDE, N-((1S)-1-(AMINOCARBONYL)-2-METHYLPROPYL)-9,10-DIDEHYDRO-6-METHYL-, (8.BETA.)-
• ERGOLINE-8-CARBOXAMIDE, N-(1-(AMINOCARBONYL)-2-METHYLPROPYL)-9,10-DIDEHYDRO-6-METHYL-, (8.BETA.(S))-
• Ergoline-8-carboxamide, N-(1-(aminocarbonyl)-2-methylpropyl)-9,10-didehydro-6-methyl-, (8beta(S))-
• UNII-JPP32X8UKL

• Inchi： 1S/C21H26N4O2/c1-11(2)19(20(22)26)24-21(27)13-7-15-14-5-4-6-16-18(14)12(9-23-16)8-17(15)25(3)10-13/h4-7,9,11,13,17,19,23H,8,10H2,1-3H3,(H2,22,26)(H,24,27)
• InChI Key： MOJONCDRJGJHBT-UHFFFAOYSA-N
• SMILES： CC(C(C(=O)N)NC(C1C=C2C(CC3C4C(=CC=CC2=4)NC=3)N(C)C1)=O)C

Computed Properties

• Exact Mass: 366.20557608Da
• Monoisotopic Mass: 366.20557608Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergamides
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Lysergamides